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Compound of Interest

Compound Name: (2S,3R)-Fmoc-Abu(3-N3)-OH

Cat. No.: B3040018 Get Quote

Technical Data: (2S,3R)-Fmoc-Abu(3-N3)-OH
Introduction: This document provides the core technical specifications for the compound

(2S,3R)-Fmoc-Abu(3-N3)-OH, a reagent utilized in biochemical research. The primary focus is

the determination and verification of its molecular weight based on its chemical formula. This

compound is an azide-containing derivative of aminobutyric acid, featuring an Fmoc protecting

group, making it suitable for applications in peptide synthesis and click chemistry.[1][2]

Molecular Formula and Weight
The empirical chemical formula for (2S,3R)-Fmoc-Abu(3-N3)-OH has been identified as

C₁₉H₁₈N₄O₄.[1] Based on this formula, the calculated molecular weight is approximately 382.38

g/mol .

Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in the molecule. The

calculation based on the formula C₁₉H₁₈N₄O₄ is detailed below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b3040018?utm_src=pdf-interest
https://www.benchchem.com/product/b3040018?utm_src=pdf-body
https://immunomart.com/product/2s3r-fmoc-abu3-n3-oh/
https://www.medchemexpress.com/2s-3r-fmoc-abu-3-n3-oh.html
https://www.benchchem.com/product/b3040018?utm_src=pdf-body
https://immunomart.com/product/2s3r-fmoc-abu3-n3-oh/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3040018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Element Symbol Atomic Count
Atomic Mass
(amu)

Total Mass
(amu)

Carbon C 19 12.011 228.209

Hydrogen H 18 1.008 18.144

Nitrogen N 4 14.007 56.028

Oxygen O 4 15.999 63.996

Total 382.377

Workflow for Molecular Weight Determination
The process for calculating the molecular weight of a chemical compound is straightforward

and follows a defined logical path. This involves identifying the molecular formula and summing

the atomic weights of the constituent atoms.

Identify Molecular Formula
(C₁₉H₁₈N₄O₄)

Calculate Total Mass
Σ(Atom Count × Atomic Weight)

Obtain Standard
Atomic Weights

(C, H, N, O)

Final Molecular Weight
(382.38 g/mol)

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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